Cas no 30611-21-3 (4-PENTANOYL-BENZOIC ACID METHYL ESTER)

• Product Name: 4-PENTANOYL-BENZOIC ACID METHYL ESTER
• CAS No: 30611-21-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD09031818
• CID: 850515
• Update Time: 2025-10-28

4-PENTANOYL-BENZOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-PENTANOYL-BENZOIC ACID METHYL ESTER
• 4-(1-oxopentyl)benzoic acid Methyl ester
• Methyl 4-pentanoylbenzoate

• MDL： MFCD09031818
• Inchi： 1S/C13H16O3/c1-3-4-5-12(14)10-6-8-11(9-7-10)13(15)16-2/h6-9H,3-5H2,1-2H3
• InChI Key： LSDGSJYZSOPREL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)CCCC

Computed Properties

• Exact Mass: 220.10998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 43.37